Journal Name:Materials Science and Engineering: B
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Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-05-05 , DOI:
10.1080/00958972.2023.2207945
Published in Journal of Coordination Chemistry (Vol. 76, No. 5-6, 2023)
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-04-10 , DOI:
10.1080/00958972.2023.2199120
AbstractCu with anthracene-2,3,6,7-tetramine ([CuAnTA·2H2O]n) as a recyclable metal-organic framework (MOF) was prepared and used for Pechmann reactions between different substituted phenols and ethyl acetoacetate to obtain coumarin derivatives in good to excellent yields. The prepared catalyst was characterized with various techniques such as FT-IR, XRD, SEM, EDX, BET, BJH and ICP-AES analysis. [CuAnTA·2H2O]n demonstrated good to excellent catalytic efficiency for Pechmann reactions in comparison with to other catalysts. Also, the catalyst is recovered by a simple filtration and reserved its activity even after several cycles.
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-06-12 , DOI:
10.1080/00958972.2023.2211472
Published in Journal of Coordination Chemistry (Ahead of Print, 2023)
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-03-30 , DOI:
10.1080/00958972.2023.2192331
AbstractThe present article investigates whether the cis and trans isomers of the same compound affect their antitumor and DNA-binding properties. Thus, we have synthesized cis-[Pd(L-Ala)2] (I) and trans-[Pd(L-Ala)2] (II) (Ala = L-alanine) complexes by modifications to improve the reported procedure. Cytotoxicity tests of these two isomers along with carboplatin (as a known drug) against MCF-7 and HCT-116 (as cancerous) and MCF10A and CCD-841 (as normal cell lines) were performed under the same experimental conditions. The results follow the sequence I > II > carboplatin for both cell lines. DNA-binding studies were carried out in a medium similar to that of physiological conditions (pH = 7 and 0.02 M NaCl). Results of UV–vis absorption provides apparent binding constant, Kapp, and midpoint transition of native CT-DNA to refolded structure, L1/2, suggesting interaction at quite low concentrations of these metal complexes. Fluorescence emission intensity of the CT-DNA-EB system demonstrates static quenching predominates in the binding process. Moreover, negative values of ΔH0 and ΔS0 suggested that the hydrogen bonds and van der Waals forces are the interaction forces between the complexes with the CT-DNA groove. Other studies include gel electrophoresis, viscosity experiments, partition coefficient, computational energy minimization, molecular docking and molecular dynamics simulations. All these studies indicate that the cis isomer has better interaction towards CT-DNA and are in accord with fluorescence, UV–vis and cytotoxicity studies. The present work gives valuable indications for further design of cis and trans metal-based isomers as potential anticancer agents.
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-04-19 , DOI:
10.1080/00958972.2023.2174435
AbstractThe article is a companion of a previous review that described topologies of inverse coordination complexes with oxocarbons, other polyoxo carbocyclic molecules and oxygen heterocycles as coordination centers (centroligands). This review presents the inverse coordination complexes based upon oxygen donors as centroligands, such as carbon monoxide, carbon dioxide, carbonate, deprotonated open diols and polyols (anionic polyolates), neutral molecular polyols, and polyethers.
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-05-08 , DOI:
10.1080/00958972.2023.2203799
AbstractTwo new one-dimensional (1-D) end-to-end azido and thiocyanato bridged Cu(II) coordination polymers, [Cu(L)(µ-1,3-N3)]n(ClO4)n (1) and [Cu(L)(µ-1,3-NCS)]n(ClO4)n (2) with a morpholine-based tridentate N,N,N-donor Schiff base ligand (1-methyl-1H-imidazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]methanimine, L) have been synthesized. Compounds 1 and 2 have been characterized by elemental analyses and spectroscopic techniques. The X-ray single crystal structures of 1 and 2 show the formation of regular zigzag chains with µ-1,3-azido and µ-1,3-thiocyanate bridges, respectively. Variable temperature (2–300 K) magnetic studies indicate that 1 shows a ferromagnetic intrachain exchange interaction with g = 2.135(2) and J = 2.13(2) cm−1, while in 2 this interaction is antiferromagnetic with g = 2.1412(3) and J = –0.277(2) cm−1. X-band EPR spectra of 1 and 2 in frozen (143 K) DMF solution corroborate our magnetic studies.
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-03-31 , DOI:
10.1080/00958972.2023.2194013
AbstractCatalytic hydrogenation of β-himachalene, the main constituent of Atlas cedar’s essential oil, led to the formation of β-8,9-dihydrohimachalene (2,6,6,9-tetramethylbicyclo[5.4.0]undeca-1-ene). This latter when treated with palladium(II) chloride gives neutral bis(chloro)-bridged cyclopalladated dimers, [Pd2C12(C15H25)2] (di-μ-chloro-bis{[(1,2,15-η)-2,6,6,9-tetramethylbicyclo[5.4.0]undeca-1-ene]palladium), with a high regio- and stereoselectivity, which is stable under air and moisture. Its reaction with triphenylphosphine provided a monomer (π-allyl-β-8,9-dihydrohimachalene) palladium(triphenylphosphine) complex. Both complexes were characterized by 1H and 13C NMR spectroscopy and single crystal X-ray diffraction. DFT calculations were conducted on both compounds in order to predict their optimized structures, the frontier molecular orbitals and the global reactivity descriptors. A good correlation of bond lengths and angles with the experimental data was found at the B3LYP/6-31 +G(d,p) basis set. Moreover, Hirshfeld surface (HS) and 2D fingerprint analyses revealed an intermolecular hydrogen bond of 2.56 Å for the monomer palladium complex, which is close to the experimental value, along with an intramolecular close contact dominated by H-H interactions in both compounds.
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-06-23 , DOI:
10.1080/00958972.2023.2227323
AbstractA new tetracopper(II) coordination compound, [Cu4Cl6O(iQuin)4] (1, iQuin = isoquinoline), with an adamantane-like structure is reported. The compound crystallizes in the tetragonal space group P4/n with one crystallographically unique Cu(II) and oxide ions, and two chloride ions. Variable temperature magnetic measurements reveal dominant antiferromagnetic interactions, but the crystal structure suggests the likelihood of magnetic frustration in the compound. Modeling results indicate the presence of two competing interactions, Jap/kB=−61.1(7) KJap/kB=−61.1(7) KJap/kB=−61.1(7) K and Jeq/kB=41.2(3) KJeq/kB=41.2(3) KJeq/kB=41.2(3) K (ap = apical; eq = equatorial), as well as a Zeeman coupling of the Cu(II) ions with the external magnetic field. All data were fit using the Hamiltonian Hˆ=J1∑i=16Sˆγi(1)⋅Sˆγ2(2)+J2∑i=16(Sˆαi(1)⋅Sˆαi(2)+Sˆβi(1)+Sˆβi(2))+gμBH→⋅∑j=14Sˆj H^=J1∑i=16S^γi(1)⋅S^γ2(2)+J2∑i=16(S^αi(1)⋅S^αi(2)+S^βi(1)+S^βi(2))+gμBH→⋅∑j=14S^j H^=J1∑i=16S^γi(1)⋅S^γ2(2)+J2∑i=16(S^αi(1)⋅S^αi(2)+S^βi(1)+S^βi(2))+gμBH→⋅∑j=14S^j
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-06-08 , DOI:
10.1080/00958972.2023.2221375
An Au-doped nanostructured TiO2/C material was synthesized by a facile approach via calcination of Ti-based metal-organic-framework (MIL-125) with Au-doped from HAuCl4 and was used to fabricate a m...
Materials Science and Engineering: B ( IF 0 ) Pub Date: 2023-07-03 , DOI:
10.1080/00958972.2023.2226794
AbstractSchiff bases (SB) have unique potential to bind metal ions for widespread applications, especially in the pharmacological industry. The condensation of primary imine and carbonyl compounds produces SB where azomethine functional group appears as a result of replacement of carbonyl group by imine group. A tetradentate salen type SB ligand is a famous unsymmetrical bifunctional ligand that plays a major role in industrial and biological activities. The complexation of SB ligand with copper, zinc, cobalt, nickel, aluminum, ruthenium, vanadium, etc. produce a variety of useful metal complexes. SB and their metal complexes exhibit excellent biological activity for anti-malarial, anti-viral, anti-tumor, anti-fungal and anti-inflammatory properties. This review highlights the current state of knowledge on SB metal complexes with spotlight on synthesis of various SB ligands, metal complexation and their role as anti-inflammatory drugs. Inflammation is generally considered as response of the immune system against burns, allergens and toxic chemicals. Anti-inflammatory and analgesic activity of various SB complexes in different classes of mice and rats have been described by using carrageenan induced edema. The diverse SB metal complexes reported especially in the last two decades are comprehensively reviewed in order to evaluate their suitability as anti-inflammatory and analgesic agents.
Supplementary Information
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